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Compound of Interest

Compound Name: (R)-SKF 38393 hydrochloride

Cat. No.: B1682073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-SKF 38393 hydrochloride is a selective and potent agonist for the D1-like dopamine

receptors (D1 and D5), with the R-enantiomer being the biologically active form. It is a valuable

pharmacological tool for investigating dopaminergic signaling pathways and their roles in

various physiological and pathological processes, including memory, learning, and neurological

disorders.[1] Accurate and consistent preparation of stock solutions is critical for obtaining

reliable and reproducible experimental results. These application notes provide detailed

protocols for the preparation, storage, and handling of (R)-SKF 38393 hydrochloride
solutions.

Physicochemical Properties
A summary of the key physicochemical properties of (R)-SKF 38393 hydrochloride is

presented below. This information is essential for accurate calculations and handling of the

compound.
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Property Value References

Molecular Formula C₁₆H₁₇NO₂ · HCl [1][2]

Molecular Weight 291.77 g/mol [1][2][3][4]

CAS Number 81702-42-3 [2]

Appearance Off-white to light tan solid [2]

Purity ≥98% (HPLC) [2][4]

Solubility Data
The solubility of (R)-SKF 38393 hydrochloride can vary depending on the solvent and

experimental conditions. It is crucial to use high-purity solvents to ensure optimal dissolution.

Note that the compound is unstable in aqueous base solutions.[2]

Solvent Concentration References

DMSO ~58 mg/mL (~198.8 mM) [1]

Water 5-10 mg/mL (~17.1-34.3 mM)* [1][3]

Ethanol
~3.4-6 mg/mL (~11.7-20.6

mM)
[1]

0.1 M HCl ~1.2 mg/mL (~4.1 mM) [2]

*Sonication may be required to achieve higher concentrations in water.[3]

Experimental Protocols: Stock Solution Preparation
Safety Precautions: Always wear appropriate personal protective equipment (PPE), including a

lab coat, safety glasses, and gloves, when handling chemical compounds. (R)-SKF 38393 is

light-sensitive; protect from light during handling and storage.[2]

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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This protocol is suitable for most in vitro applications. Fresh, anhydrous DMSO is

recommended as absorbed moisture can reduce solubility.[1]

Materials:

(R)-SKF 38393 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Precision pipettes

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

(R)-SKF 38393 hydrochloride needed.

Mass (mg) = Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

Mass (mg) = 10 mM × 1 mL × 291.77 g/mol / 1000 = 2.918 mg

Weighing: Carefully weigh out approximately 2.92 mg of (R)-SKF 38393 hydrochloride
powder using an analytical balance and transfer it to a sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Mixing: Vortex or sonicate the solution gently until the solid is completely dissolved, resulting

in a clear solution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in light-protective microcentrifuge tubes. Store aliquots as recommended in the

storage guidelines.
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Protocol 2: Preparation of a 5 mg/mL Stock Solution in
Water
This protocol is often used for in vivo studies or when DMSO is not a suitable solvent.

Materials:

(R)-SKF 38393 hydrochloride powder

Sterile, purified water (e.g., Milli-Q® or equivalent)

Sterile conical tubes or vials

Calibrated analytical balance

Precision pipettes

Sonicator bath

Procedure:

Weighing: Weigh out 5 mg of (R)-SKF 38393 hydrochloride powder and transfer it to a

sterile tube.

Dissolution: Add 1 mL of sterile, purified water to the tube.

Mixing: Cap the tube securely and vortex thoroughly. If the compound does not dissolve

completely, use a sonicator bath for 5-10 minutes to aid dissolution.[3] Visually inspect to

ensure no particulates remain.

Sterilization (Optional): If required for the application, filter-sterilize the solution using a 0.22

µm syringe filter compatible with aqueous solutions.

Aliquoting and Storage: Prepare single-use aliquots and store them immediately as per the

storage guidelines. It is often recommended to prepare aqueous solutions fresh on the day

of use.[5]
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Storage and Stability Guidelines
Proper storage is essential to maintain the stability and activity of (R)-SKF 38393
hydrochloride. The compound is sensitive to light and should be stored accordingly.[2]

Form
Storage
Temperature

Duration Notes References

Solid Powder -20°C Up to 3 years

Store desiccated

and protected

from light.

[1][4]

DMSO Stock

Solution
-80°C 6-12 months

Aliquot to avoid

freeze-thaw

cycles.

[1][3]

-20°C Up to 1 month [1][3][5]

Aqueous Stock

Solution
4°C Several days

Recommended

to prepare fresh

for each

experiment.

[2]

-20°C Up to 3 months

Aliquot to avoid

freeze-thaw

cycles.

Mechanism of Action Overview
(R)-SKF 38393 acts as a selective agonist at D1 and D5 dopamine receptors.[1][5] The

canonical signaling pathway involves the activation of Gαs/olf proteins, which in turn stimulates

adenylyl cyclase (AC). AC catalyzes the conversion of ATP to cyclic AMP (cAMP). Elevated

cAMP levels lead to the activation of Protein Kinase A (PKA), which then phosphorylates

various downstream targets, including the Dopamine- and cAMP-regulated phosphoprotein of

32 kDa (DARPP-32), leading to diverse cellular responses.[1][3]

Visualized Workflows and Pathways
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Workflow: Stock Solution Preparation

1. Calculate Mass
(Concentration x Volume x MW)

2. Weigh (R)-SKF 38393 HCl
Powder

3. Add Solvent
(e.g., DMSO, Water)

4. Dissolve Completely
(Vortex / Sonicate)

5. Aliquot into
Light-Protective Tubes

6. Store at Recommended
Temperature (-20°C / -80°C)

Click to download full resolution via product page

Caption: A generalized workflow for preparing (R)-SKF 38393 HCl stock solutions.
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Signaling Pathway: (R)-SKF 38393 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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